Cas no 1260779-01-8 (1-{4-fluoro-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine)

1-{4-Fluoro-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine is a fluorinated cyclopropylamine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a cyclopropane ring linked to a fluorinated aromatic moiety, offering unique steric and electronic properties. The presence of both fluorine and trifluoromethyl groups enhances metabolic stability and lipophilicity, which may improve bioavailability in drug development. This compound’s rigid cyclopropylamine core can serve as a versatile building block for designing enzyme inhibitors or receptor modulators. Its synthetic utility lies in the reactivity of the amine group, enabling further functionalization. The compound’s structural features make it a candidate for exploring structure-activity relationships in medicinal chemistry.
1-{4-fluoro-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine structure
1260779-01-8 structure
Product Name:1-{4-fluoro-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine
CAS No:1260779-01-8
MF:C11H11F4N
MW:233.205356836319
CID:6011421
PubChem ID:117116138
Update Time:2025-06-09

1-{4-fluoro-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-{4-fluoro-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine
    • 1260779-01-8
    • EN300-1933251
    • 1-{[4-fluoro-2-(trifluoromethyl)phenyl]methyl}cyclopropan-1-amine
    • Inchi: 1S/C11H11F4N/c12-8-2-1-7(6-10(16)3-4-10)9(5-8)11(13,14)15/h1-2,5H,3-4,6,16H2
    • InChI Key: HJAULTNLWPGUBI-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=CC=1CC1(CC1)N)F)(F)F

Computed Properties

  • Exact Mass: 233.08276200g/mol
  • Monoisotopic Mass: 233.08276200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų

1-{4-fluoro-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine Pricemore >>

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Additional information on 1-{4-fluoro-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine

Comprehensive Overview of 1-{4-fluoro-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine (CAS No. 1260779-01-8)

The compound 1-{4-fluoro-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine (CAS No. 1260779-01-8) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a cyclopropane ring, a fluorophenyl moiety, and a trifluoromethyl substituent. These features contribute to its potential applications in pharmaceutical research, agrochemical development, and material science. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it a subject of interest in drug discovery.

In recent years, the demand for fluorinated compounds has surged due to their versatility in medicinal chemistry. Researchers often search for terms like "fluorophenyl derivatives in drug design" or "trifluoromethylated amines applications," reflecting the growing curiosity about such molecules. 1-{4-fluoro-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine aligns with these trends, as its structure offers opportunities for modulating biological activity and improving pharmacokinetic properties.

The synthesis of CAS No. 1260779-01-8 typically involves multi-step organic reactions, including cyclopropanation and aromatic substitution. Its cyclopropylamine core is particularly noteworthy, as this motif is prevalent in bioactive molecules targeting enzymes and receptors. Questions like "how to synthesize fluorinated cyclopropane derivatives" or "role of trifluoromethyl groups in medicinal chemistry" are frequently explored in academic and industrial settings, underscoring the relevance of this compound.

From an industrial perspective, 1-{4-fluoro-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine may serve as a building block for advanced materials. Its fluorine-rich structure could impart desirable properties such as thermal stability or resistance to degradation. Searches for "high-performance fluorinated polymers" or "fluoroaromatics in electronics" highlight the broader applications of similar compounds, suggesting potential cross-disciplinary utility.

Environmental and safety considerations are also critical when handling CAS No. 1260779-01-8. While not classified as hazardous, proper storage and handling protocols should be followed to ensure stability. Researchers often inquire about "safe handling of fluorinated amines" or "stability of cyclopropane derivatives," emphasizing the need for clear guidelines in laboratory settings.

In conclusion, 1-{4-fluoro-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine represents a compelling case study in modern chemical innovation. Its structural complexity and functional diversity make it a valuable candidate for further exploration. As interest in fluorinated compounds and cyclopropylamines continues to grow, this compound is poised to remain a topic of significant scientific and industrial interest.

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